Cas no 898424-75-4 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide)
898424-75-4 structure
Product Name:N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
CAS No:898424-75-4
MF:C19H31NO3S
MW:353.519344568253
CID:5845672
PubChem ID:18573531
Update Time:2023-11-21
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-butyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
- F2545-0032
- (3r,5r,7r)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)adamantane-1-carboxamide
- N-butyl-N-(1,1-dioxothiolan-3-yl)adamantane-1-carboxamide
- N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
- 898424-75-4
- AKOS024659225
-
- Inchi: 1S/C19H31NO3S/c1-2-3-5-20(17-4-6-24(22,23)13-17)18(21)19-10-14-7-15(11-19)9-16(8-14)12-19/h14-17H,2-13H2,1H3
- InChI Key: JJJMVCKVALXZSZ-UHFFFAOYSA-N
- SMILES: C12(C(N(CCCC)C3CCS(=O)(=O)C3)=O)CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 353.20246502g/mol
- Monoisotopic Mass: 353.20246502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 547.5±39.0 °C(Predicted)
- pka: -0.88±0.20(Predicted)
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2545-0032-2μmol |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-5μmol |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-1mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-2mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-3mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-4mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2545-0032-5mg |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide |
898424-75-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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